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Compound of Interest

Compound Name:
2-Amino-4-hydroxy-6-

fluoropyrimidine

CAS No.: 2253-05-6

Cat. No.: B11708874

Get Quote

Part 1: Executive Operational Directive
Immediate Classification:Halogenated Organic Waste (Solid/Liquid) Critical Restriction: Do

NOT dispose of this compound in standard organic waste streams or municipal trash. The

presence of the Carbon-Fluorine (C-F) bond requires high-temperature incineration (>1,100°C)

with specific flue gas scrubbing to neutralize Hydrogen Fluoride (HF) byproducts.

Operational Summary:

Segregate from non-halogenated solvents immediately at the bench.

Label clearly as "Fluorinated Organic Waste."

Neutralize any associated aqueous mother liquors to pH 7–9 before disposal to prevent acid-

catalyzed hydrolysis and HF evolution.
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Part 2: Chemical Profile & Hazard Identification[1][2]
[3][4]
Before handling waste, verify the chemical identity to ensure protocol alignment.

Parameter Data

Chemical Name
2-Amino-6-fluoro-4-hydroxypyrimidine (also 6-

Fluoroisocytosine)

CAS Number 1631-76-1

Molecular Formula C₄H₄FN₃O

Molecular Weight 129.09 g/mol

Physical State White to off-white crystalline powder

Solubility
Low in water; soluble in DMSO, dilute

acids/bases

Key Hazard
Irritant (Skin/Eye/Respiratory); Potential

Mutagen (Base Analog)

Hazard Matrix (GHS Classification)
H315: Causes skin irritation.[1][2][3][4]

H319: Causes serious eye irritation.[1][2][4][5]

H335: May cause respiratory irritation.[3]

Precaution: Treat as a suspected mutagen due to its structural similarity to nucleoside

analogs (e.g., Fluorouracil precursors).

Part 3: Step-by-Step Disposal Protocols
A. Solid Waste Disposal (Pure Compound &
Contaminated Solids)
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The Logic: Solid fluorinated heterocycles are stable. The primary risk during disposal is dust

generation (inhalation) and incomplete combustion (formation of toxic byproducts).

Containment:

Place the substance in a wide-mouth high-density polyethylene (HDPE) jar. Glass is

acceptable but HDPE is preferred to minimize breakage risks during transport.

Double-bag any contaminated gloves, weighing boats, or paper towels in a clear 4-mil

polyethylene bag.

Labeling:

Affix a hazardous waste label.

Mandatory Notation: Write "CONTAINS ORGANIC FLUORINE" prominently. This signals

the waste management facility to route the bin to a rotary kiln incinerator rather than a

standard liquid injection kiln.

Aggregation:

Place the sealed container into the laboratory's Solid Halogenated Waste drum.

B. Liquid Waste (Mother Liquors & Reaction Mixtures)
The Logic: The C-F bond is the strongest single bond in organic chemistry. Standard solvent

incineration (often ~850°C) may fail to break this bond completely, leading to the release of

fluorinated byproducts or HF gas which corrodes standard incinerator stacks.

Protocol:

Segregation:

Do not mix with non-halogenated solvents (e.g., Acetone, Methanol, Hexane) unless

necessary for the reaction. Mixing increases the volume of "Halogenated Waste," which is

significantly more expensive to destroy.

pH Validation (Self-Validating Step):
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Why: In acidic aqueous conditions, fluorinated pyrimidines can slowly hydrolyze.

Action: Check the pH of the waste solution. If pH < 5, adjust to pH 7–9 using Sodium

Hydroxide (NaOH) or Sodium Bicarbonate (NaHCO₃). This stabilizes the matrix and

protects waste drums from corrosion.

Container Selection:

Use HDPE carboys (Code: UN 3H1). Avoid metal drums if the waste stream contains

water, as fluoride ions (if any free F- is present) can accelerate pitting corrosion in steel.

C. Spill Cleanup (Immediate Action)
Isolate: Evacuate the immediate area of non-essential personnel.

PPE: Wear nitrile gloves (double gloved), safety goggles, and a N95 (or P100) dust mask.

Wet Method:

Do NOT dry sweep. This generates dust.

Cover the spill with wet paper towels or an inert absorbent (Vermiculite) dampened with

water.

Collection: Scoop the wet slurry into the Solid Halogenated Waste container.

Decontamination: Wipe the surface with a dilute alkaline detergent (pH ~9) to neutralize any

residues.

Part 4: The "Self-Validating" Safety Workflow
To ensure compliance and safety, follow this decision logic. If you cannot answer "Yes" to the

validation checkpoints, STOP and re-evaluate.
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Waste Generation:
2-Amino-4-hydroxy-6-fluoropyrimidine

Determine Physical State

Solid Waste
(Powder, Gloves, Paper)

Liquid Waste
(Solvents, Mother Liquor)

Double Bag (4-mil Poly)
or HDPE Jar

Label: 'Solid Halogenated'
Tag: 'Organic Fluorine'

Satellite Accumulation Area
(Secondary Containment)

VALIDATION STEP:
Is pH 7-9?

Adjust with NaOH/NaHCO3

No (Acidic)

Segregate:
Halogenated Waste Stream

Yes

Final Disposal:
High-Temp Incineration (>1100°C)

with HF Scrubbing
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Figure 1: Decision matrix for the segregation and packaging of fluorinated pyrimidine waste.

Note the critical pH validation step for liquid waste.

Part 5: Regulatory & Logistics Data
RCRA Classification (USA)
While 2-Amino-4-hydroxy-6-fluoropyrimidine is not specifically "P-listed" or "U-listed" by

name, it falls under the "Characteristic" hazardous waste rules if mixed with solvents, or the

general "Halogenated Organic" guidelines.

Waste Code: Generally D001 (Ignitable, if in solvent) or F002/F003 (Spent Halogenated

Solvents).

DOT Shipping Name:Waste Toxic solids, organic, n.o.s. (2-Amino-6-fluoro-4-

hydroxypyrimidine).

UN Number: UN 2811 (if classified as toxic solid) or UN 3077 (Environmentally Hazardous).

Consult SDS Section 14 for specific transport concentration limits [1].

Incineration Requirements
Standard disposal facilities must be notified of the Fluorine Content.

Mechanism: High-temperature oxidation breaks the C-F bond.

Reaction:

Scrubbing: The facility must use alkaline scrubbers (CaCO₃ or NaOH) to capture the HF gas,

preventing release into the atmosphere [2].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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